Methyl 2-amino-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• IUPAC Name: methyl 2-amino-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• InChI: InChI=1S/C14H14F3NO2/c1-20-12(19)11(18)14-4-13(5-14,6-14)7-2-3-8(15)10(17)9(7)16/h2-3,11H,4-6,18H2,1H3
• InChI Key: QRCQRDWYPBNMFI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C12CC(C1)(C2)C3=C(C(=C(C=C3)F)F)F)N
• Molecular Formula: C14H14F3NO2
• Molecular Weight: 285.26 g/mol
• CAS No.: 2287266-88-8

Description

The compound “Methyl 2-amino-2-[3-(2,3,4-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate” is an organic compound containing a trifluorophenyl group, a bicyclic pentane structure, and an acetate group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be influenced by its functional groups. For example, the trifluorophenyl group might participate in electrophilic aromatic substitution reactions, while the acetate group could undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the trifluorophenyl group could contribute to the compound’s lipophilicity, while the acetate group could influence its acidity.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and environmental impact. Without specific studies or data, it’s difficult to provide an accurate assessment of these aspects.

Future Directions

The future directions for research on this compound could involve studying its synthesis, properties, and potential applications in more detail. For example, researchers might explore more efficient synthesis methods, investigate its reactivity with various reagents, or test its efficacy in potential applications like pharmaceuticals or materials science.